Cas no 828276-45-5 (2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester)

2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester structure
828276-45-5 structure
Product Name:2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester
CAS No:828276-45-5
MF:C10H11NO4S
MW:241.26364159584
CID:681451
PubChem ID:71416960
Update Time:2025-04-19

2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester
    • dimethyl 6-methylsulfanylpyridine-2,3-dicarboxylate
    • Dimethyl 6-(methylsulfanyl)pyridine-2,3-dicarboxylate
    • 828276-45-5
    • DTXSID90836315
    • Inchi: 1S/C10H11NO4S/c1-14-9(12)6-4-5-7(16-3)11-8(6)10(13)15-2/h4-5H,1-3H3
    • InChI Key: ARSJYMGOHWLPCY-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=C(C(=O)OC)C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 241.04087901g/mol
  • Monoisotopic Mass: 241.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 90.8Ų
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